Cas no 58262-23-0 (4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-)

58262-23-0 structure
Product name:4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-
CAS No:58262-23-0
MF:C7H8O4
MW:156.136022567749
CID:1609473
4H-Pyran-4-one, 2,6-bis(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-
-
- Inchi: 1S/C7H8O4/c8-3-6-1-5(10)2-7(4-9)11-6/h1-2,8-9H,3-4H2
- InChI Key: CFQQCVTWZDNEEE-UHFFFAOYSA-N
- SMILES: C1(CO)OC(CO)=CC(=O)C=1
Computed Properties
- Exact Mass: 156.04224
Experimental Properties
- Density: 1.373±0.06 g/cm3(Predicted)
- Melting Point: 110.2-110.9 °C
- Boiling Point: 436.2±30.0 °C(Predicted)
- PSA: 66.76
- pka: 14.52±0.10(Predicted)
4H-Pyran-4-one, 2,6-bis(hydroxymethyl)- Related Literature
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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